Cas no 125878-89-9 (3-(4-Bromobutyl)thiophene)

• Product Name: 3-(4-Bromobutyl)thiophene
• CAS No: 125878-89-9
• MF: C₈H₁₁BrS
• MW: 219.141940355301
• CID: 2900293
• PubChem ID: 14591111
• Update Time: 2025-05-20

3-(4-Bromobutyl)thiophene Chemical and Physical Properties

Names and Identifiers

• EN300-676800
• CS-0266154
• 125878-89-9
• AKOS013404541
• SCHEMBL868922
• XFIFYELOTVCAQQ-UHFFFAOYSA-N
• 3-(4-Bromobutyl)thiophene

• Inchi： 1S/C8H11BrS/c9-5-2-1-3-8-4-6-10-7-8/h4,6-7H,1-3,5H2
• InChI Key： XFIFYELOTVCAQQ-UHFFFAOYSA-N
• SMILES： BrCCCCC1=CSC=C1

Computed Properties

• Exact Mass: 217.97648g/mol
• Monoisotopic Mass: 217.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(4-Bromobutyl)thiophene

Comprehensive Overview of 3-(4-Bromobutyl)thiophene (CAS No. 125878-89-9): Properties, Applications, and Industry Insights

3-(4-Bromobutyl)thiophene (CAS No. 125878-89-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated thiophene derivative is characterized by its unique molecular structure, combining a thiophene ring with a 4-bromobutyl side chain, making it a versatile intermediate for various synthetic applications. The compound's CAS registry number 125878-89-9 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains.

In recent years, the demand for functionalized thiophenes like 3-(4-Bromobutyl)thiophene has surged due to their role in developing organic semiconductors and conductive polymers. Researchers are particularly interested in how this compound's electron-rich heterocycle can enhance charge transport properties in OLED displays and flexible electronics—a hot topic aligned with the global push toward sustainable energy solutions. Its bromine substituent also facilitates cross-coupling reactions, pivotal in palladium-catalyzed syntheses for drug discovery.

The synthesis of CAS 125878-89-9 typically involves alkylation of 3-thiophenemethanol followed by bromination, with yields optimized through modern green chemistry techniques. This aligns with industry trends emphasizing eco-friendly synthesis and reduced solvent waste, addressing frequent search queries about "sustainable chemical production." Analytical methods such as HPLC and NMR spectroscopy confirm its high purity (>98%), a key requirement for applications in high-performance materials.

From a commercial perspective, 3-(4-Bromobutyl)thiophene is cataloged by major suppliers as a building block for pi-conjugated systems. Its relevance to organic photovoltaics (OPVs) and bioimaging probes has been highlighted in recent patents, reflecting its crossover potential between electronics and life sciences. Users frequently search for "thiophene derivatives in medical diagnostics," underscoring the compound's expanding utility beyond traditional chemistry.

Storage and handling recommendations for 125878-89-9 emphasize protection from light and moisture, with stability data showing compatibility under inert atmospheres. These practical insights cater to laboratory professionals seeking "best practices for air-sensitive reagents." Furthermore, computational studies predict the compound's QSAR parameters, aiding in silico drug design—a trending approach in AI-driven molecular discovery.

In conclusion, 3-(4-Bromobutyl)thiophene (CAS No. 125878-89-9) exemplifies the convergence of synthetic chemistry and advanced material science. Its multifaceted applications—from optoelectronic devices to pharmaceutical intermediates—position it as a compound of enduring scientific and industrial value, while its synthesis and handling reflect evolving priorities in green chemistry and safe laboratory practices.